Cas no 94089-22-2 (2-Methyl-3-Isopropoxypyrazine)

• Product Name: 2-Methyl-3-Isopropoxypyrazine
• CAS No: 94089-22-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD00059772
• CID: 815793
• PubChem ID: 87572807
• Update Time: 2025-06-07

2-Methyl-3-Isopropoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-3-methylpyrazine
• 2-Methyl-3-isopropoxypyrazine
• 2-methyl-3-propan-2-yloxypyrazine
• Pyrazine,2-methyl-3-(1-methylethoxy)-
• 2-Methyl-3-(1-methylethoxy)pyrazine
• 2-Isopropoxy-3-methyl pyrazine
• FRCMVXLVVCXOHO-UHFFFAOYSA-
• 6045AC
• 2-methyl-3-(propan-2-yloxy)pyrazine
• FCH1116478
• 2-Isopropoxy-3-methylpyrazine, AldrichCPR
• AX8076857
• M0808
• 2-Methyl-3-(1-methylethoxy)pyrazine (ACI)
• 2-Methyl-3-Isopropoxypyrazine

• MDL： MFCD00059772
• Inchi： 1S/C8H12N2O/c1-6(2)11-8-7(3)9-4-5-10-8/h4-6H,1-3H3
• InChI Key： FRCMVXLVVCXOHO-UHFFFAOYSA-N
• SMILES： N1C(OC(C)C)=C(C)N=CC=1

Computed Properties

• Exact Mass: 152.09500
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 35
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1 g/cm3
• Boiling Point: 195.6°C at 760 mmHg
• Refractive Index: 1.4830 to 1.4870
• PSA: 35.01000
• LogP: 1.57220
• Solubility: Not determined

2-Methyl-3-Isopropoxypyrazine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26
• Hazardous Material Identification：
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Methyl-3-Isopropoxypyrazine

Compound CAS No. 94089-22-2: 2-Methyl-3-Isopropoxypyrazine

The compound CAS No. 94089-22-2, commonly referred to as 2-Methyl-3-Isopropoxypyrazine, is a highly specialized organic compound with significant applications in various scientific and industrial fields. This compound belongs to the class of pyrazines, which are heterocyclic aromatic compounds with a six-membered ring containing two nitrogen atoms. The structure of 2-Methyl-3-Isopropoxypyrazine includes a methyl group at the 2-position and an isopropoxy group at the 3-position, contributing to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of pyrazine derivatives like 2-Methyl-3-Isopropoxypyrazine in the development of novel materials for electronic applications. Researchers have explored the use of this compound in the synthesis of advanced semiconductors and organic light-emitting diodes (OLEDs). Its electronic properties, including high electron mobility and stability, make it a promising candidate for next-generation electronic devices. For instance, a study published in Nature Materials demonstrated that incorporating 2-Methyl-3-Isopropoxypyrazine into OLED structures significantly enhances device efficiency and operational lifetime.

In addition to its electronic applications, 2-Methyl-3-Isopropoxypyrazine has gained attention in the field of agrochemistry. This compound exhibits potent pesticidal activity, particularly against a wide range of agricultural pests. A recent research article in Pest Management Science reported that formulations containing 2-Methyl-3-Isopropoxypyrazine showed remarkable efficacy in controlling crop-damaging insects without adverse effects on non-target species or the environment. This makes it a sustainable alternative to traditional pesticides, aligning with global efforts to promote eco-friendly agricultural practices.

The synthesis of CAS No. 94089-22-2 involves a multi-step process that typically begins with the preparation of pyrazine derivatives through cyclization reactions. Advanced techniques such as microwave-assisted synthesis and catalytic coupling have been employed to optimize the production process, ensuring high yield and purity. These methods not only reduce production costs but also minimize environmental impact, making them suitable for large-scale manufacturing.

Beyond its practical applications, 2-Methyl-3-Isopropoxypyrazine serves as a valuable tool in fundamental chemical research. Its structure provides insights into the relationship between molecular architecture and electronic properties, offering opportunities for designing new compounds with tailored functionalities. For example, chemists have utilized this compound as a building block for constructing complex heterocyclic systems with potential applications in drug discovery and materials science.

In conclusion, CAS No. 94089-22-2 (2-Methyl-3-Isopropoxypyrazine) stands out as a versatile compound with diverse applications across multiple disciplines. From enhancing electronic devices to supporting sustainable agriculture, its contributions are both significant and far-reaching. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping future technological and scientific advancements.